Cas no 1261670-21-6 (2-Bromo-5-cyanobenzamide)

2-Bromo-5-cyanobenzamide is a brominated aromatic compound featuring both cyano and amide functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure allows for selective reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocycles or pharmaceutical scaffolds. The electron-withdrawing cyano and amide groups enhance its utility in nucleophilic substitution reactions, while the bromo substituent provides a handle for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules. High purity and stability under standard conditions ensure consistent performance in synthetic applications.
2-Bromo-5-cyanobenzamide structure
2-Bromo-5-cyanobenzamide structure
Product Name:2-Bromo-5-cyanobenzamide
CAS No:1261670-21-6
MF:C8H5BrN2O
MW:225.042100667953
CID:1081223
PubChem ID:68050990
Update Time:2025-05-20

2-Bromo-5-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-cyanobenzamide
    • SCHEMBL10164810
    • 1261670-21-6
    • Inchi: 1S/C8H5BrN2O/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H2,11,12)
    • InChI Key: KQMGWYAMDBDZRM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C#N)C=C1C(N)=O

Computed Properties

  • Exact Mass: 223.95853g/mol
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.9Ų

2-Bromo-5-cyanobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019142909-1g
2-Bromo-5-cyanobenzamide
1261670-21-6 95%
1g
$483.48 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1806988-1g
2-Bromo-5-cyanobenzamide
1261670-21-6 98%
1g
¥4313.00 2024-08-09
Crysdot LLC
CD12165515-1g
2-Bromo-5-cyanobenzamide
1261670-21-6 95+%
1g
$581 2024-07-23

Additional information on 2-Bromo-5-cyanobenzamide

Professional Introduction to 2-Bromo-5-cyanobenzamide (CAS No. 1261670-21-6)

2-Bromo-5-cyanobenzamide, with the chemical formula C₇H₃BrN₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and cyano functional groups makes it a versatile intermediate for synthesizing various bioactive molecules. In this comprehensive introduction, we will delve into the chemical characteristics, synthesis methods, and recent applications of 2-Bromo-5-cyanobenzamide, emphasizing its role in modern pharmaceutical research.

The molecular structure of 2-Bromo-5-cyanobenzamide consists of a benzene ring substituted with a bromine atom at the 2-position and a cyano group at the 5-position, with an amide functional group attached to the benzene ring. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, while the cyano group can participate in various transformations, including nucleophilic addition and condensation reactions.

In recent years, 2-Bromo-5-cyanobenzamide has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research is its application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer progression. The amide group in 2-Bromo-5-cyanobenzamide can be modified to create molecules that interact with specific protein targets, leading to the development of targeted therapies.

Moreover, the compound's structural features make it an excellent candidate for exploring structure-activity relationships (SAR) in drug design. By systematically varying the substituents on the benzene ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the resulting compounds. This approach has been particularly useful in developing kinase inhibitors, which are crucial for treating diseases such as leukemia and breast cancer. The bromine atom in 2-Bromo-5-cyanobenzamide can be selectively modified using palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups at different positions on the benzene ring.

The synthesis of 2-Bromo-5-cyanobenzamide typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of 5-cyanobenzoic acid to yield 2-bromo-5-cyanobenzoic acid. Subsequent conversion of the carboxylic acid group to an amide using appropriate coupling reagents results in the formation of 2-Bromo-5-cyanobenzamide. This method leverages well-established chemical principles and ensures high yield and purity, making it suitable for both laboratory-scale preparations and industrial production.

In addition to its pharmaceutical applications, 2-Bromo-5-cyanobenzamide has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable intermediate for synthesizing polymers with tailored properties. In agrochemistry, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants.

The latest research on 2-Bromo-5-cyanobenzamide has also explored its role in developing next-generation antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents. Compounds derived from 2-Bromo-5-cyanobenzamide have been investigated for their ability to inhibit bacterial growth by targeting essential metabolic pathways. These studies highlight the compound's potential as a scaffold for designing new antibiotics with improved efficacy and reduced resistance profiles.

The development of computational methods for predicting the biological activity of small molecules has further enhanced the utility of 2-Bromo-5-cyanobenzamide. Advanced computational techniques, such as molecular docking and virtual screening, allow researchers to rapidly identify promising derivatives without extensive experimental screening. This approach has accelerated drug discovery pipelines and enabled the identification of novel lead compounds based on structural features similar to those found in 2-Bromo-5-cyanobenzamide.

In conclusion, 2-Bromo-5-cyanobenzamide (CAS No. 1261670-21-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug development and materials science.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.